Methyl 2-(2-pyridylamino)isonicotinate
Description
Methyl 2-(2-pyridylamino)isonicotinate is a pyridine-based compound featuring a 2-pyridylamino substituent at the 2-position of the isonicotinate core. These analogs are critical for understanding reactivity, physicochemical characteristics, and applications in medicinal chemistry or material science.
Properties
Molecular Formula |
C12H11N3O2 |
|---|---|
Molecular Weight |
229.23 g/mol |
IUPAC Name |
methyl 2-(pyridin-2-ylamino)pyridine-4-carboxylate |
InChI |
InChI=1S/C12H11N3O2/c1-17-12(16)9-5-7-14-11(8-9)15-10-4-2-3-6-13-10/h2-8H,1H3,(H,13,14,15) |
InChI Key |
RZOADOADKIHZFN-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC(=NC=C1)NC2=CC=CC=N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Thiazole vs. Pyridylamino Groups: Thiazole-containing analogs (e.g., 17) may offer superior bioactivity in kinase inhibition compared to pyridylamino derivatives due to sulfur’s electronegativity .
- Trifluoromethyl Impact : The -CF₃ group in Methyl 2-(trifluoromethyl)isonicotinate enhances stability and bioavailability, making it valuable in drug design .
- Amino Group Versatility: Methyl 2-aminoisonicotinate serves as a versatile intermediate for synthesizing derivatives with tailored properties .
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